N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzofuran-2-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H19NO3S/c1-15(18,7-8-20-2)10-16-14(17)13-9-11-5-3-4-6-12(11)19-13/h3-6,9,18H,7-8,10H2,1-2H3,(H,16,17)
• InChI Key: ZZRZCVOXLFSDKR-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C1=CC2=CC=CC=C2O1)O
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Molecular Structure Analysis

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Scientific Research Applications

Thermal Decomposition and Rearrangement

The study of O-acyl-N-[2-(methylthio)benzoyl]-N-t-butylhydroxylamines provides insight into the thermal decomposition and rearrangement of similar compounds, including N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzofuran-2-carboxamide. The thermal decomposition process involves the formation of various products through Pummerer type reactions, highlighting the compound's potential in synthesizing new chemical entities (Uchida, Kobayashi, & Kozuka, 1981).

Cholinesterase Inhibitory Activity

Research on benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives demonstrates their efficacy as cholinesterase inhibitors, suggesting that N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzofuran-2-carboxamide may serve a similar role in the development of treatments for conditions like Alzheimer's disease (Abedinifar et al., 2018).

5-Lipoxygenase Inhibitory Activities

Studies on 2-substituted benzofuran hydroxyamic acids as analogs of N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzofuran-2-carboxamide show potent inhibitory activity against the 5-lipoxygenase enzyme, indicating potential applications in treating inflammatory diseases (Ohemeng et al., 1994).

CCR5 Antagonist Synthesis

The development of methods for synthesizing orally active CCR5 antagonists, including derivatives of benzofuran-2-carboxamide, highlights the compound's potential in HIV treatment and prevention strategies (Ikemoto et al., 2005).

Drug Metabolism and Disposition

Research on the disposition and metabolism of novel orexin receptor antagonists related to benzofuran-2-carboxamides, including studies on N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, informs our understanding of the pharmacokinetics and metabolic pathways of these compounds in human subjects (Renzulli et al., 2011).

Future Directions

Benzofuran scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Future research in this field will bring innovative pharmaceutical developments with a considerable spectrum of use.